Cas no 1781641-60-8 (6-Bromo-2,1-benzoxazole-3-carbaldehyde)
1781641-60-8 structure
Product Name:6-Bromo-2,1-benzoxazole-3-carbaldehyde
CAS No:1781641-60-8
MF:C8H4BrNO2
MW:226.026861190796
CID:5736462
PubChem ID:84690286
Update Time:2023-11-10
6-Bromo-2,1-benzoxazole-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- EN300-1124158
- 6-Bromo-2,1-benzoxazole-3-carbaldehyde
- 1781641-60-8
- 2,1-Benzisoxazole-3-carboxaldehyde, 6-bromo-
-
- Inchi: 1S/C8H4BrNO2/c9-5-1-2-6-7(3-5)10-12-8(6)4-11/h1-4H
- InChI Key: SIZAFZAVYLLEHP-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=O)ON=C2C=1
Computed Properties
- Exact Mass: 224.94254g/mol
- Monoisotopic Mass: 224.94254g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- Density: 1.773±0.06 g/cm3(Predicted)
- Boiling Point: 363.9±22.0 °C(Predicted)
- pka: -8.33±0.30(Predicted)
6-Bromo-2,1-benzoxazole-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1124158-0.05g |
6-bromo-2,1-benzoxazole-3-carbaldehyde |
1781641-60-8 | 95% | 0.05g |
$851.0 | 2023-10-26 | |
| Enamine | EN300-1124158-0.1g |
6-bromo-2,1-benzoxazole-3-carbaldehyde |
1781641-60-8 | 95% | 0.1g |
$892.0 | 2023-10-26 | |
| Enamine | EN300-1124158-0.25g |
6-bromo-2,1-benzoxazole-3-carbaldehyde |
1781641-60-8 | 95% | 0.25g |
$933.0 | 2023-10-26 | |
| Enamine | EN300-1124158-0.5g |
6-bromo-2,1-benzoxazole-3-carbaldehyde |
1781641-60-8 | 95% | 0.5g |
$974.0 | 2023-10-26 | |
| Enamine | EN300-1124158-1.0g |
6-bromo-2,1-benzoxazole-3-carbaldehyde |
1781641-60-8 | 1g |
$1014.0 | 2023-06-09 | ||
| Enamine | EN300-1124158-2.5g |
6-bromo-2,1-benzoxazole-3-carbaldehyde |
1781641-60-8 | 95% | 2.5g |
$1988.0 | 2023-10-26 | |
| Enamine | EN300-1124158-5.0g |
6-bromo-2,1-benzoxazole-3-carbaldehyde |
1781641-60-8 | 5g |
$2940.0 | 2023-06-09 | ||
| Enamine | EN300-1124158-10.0g |
6-bromo-2,1-benzoxazole-3-carbaldehyde |
1781641-60-8 | 10g |
$4360.0 | 2023-06-09 | ||
| Enamine | EN300-1124158-1g |
6-bromo-2,1-benzoxazole-3-carbaldehyde |
1781641-60-8 | 95% | 1g |
$1014.0 | 2023-10-26 | |
| Enamine | EN300-1124158-5g |
6-bromo-2,1-benzoxazole-3-carbaldehyde |
1781641-60-8 | 95% | 5g |
$2940.0 | 2023-10-26 |
6-Bromo-2,1-benzoxazole-3-carbaldehyde Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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